Cas no 1592791-12-2 (2-Butanol, 3-(aminomethyl)-1-ethoxy-2,3-dimethyl-)

• Product Name: 2-Butanol, 3-(aminomethyl)-1-ethoxy-2,3-dimethyl-
• CAS No: 1592791-12-2
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5282747
• Update Time: 2025-07-13

2-Butanol, 3-(aminomethyl)-1-ethoxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-(aminomethyl)-1-ethoxy-2,3-dimethyl-

• Inchi： 1S/C9H21NO2/c1-5-12-7-9(4,11)8(2,3)6-10/h11H,5-7,10H2,1-4H3
• InChI Key： MNLAULLRPHEMFU-UHFFFAOYSA-N
• SMILES： C(OCC)C(C)(O)C(CN)(C)C

Additional information on 2-Butanol, 3-(aminomethyl)-1-ethoxy-2,3-dimethyl-

Chemical Profile of 2-Butanol, 3-(aminomethyl)-1-ethoxy-2,3-dimethyl- (CAS No. 1592791-12-2)

2-Butanol, 3-(aminomethyl)-1-ethoxy-2,3-dimethyl-, identified by its Chemical Abstracts Service Number (CAS No. 1592791-12-2), is a specialized organic compound with a complex molecular structure that has garnered interest in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of N-substituted alcohols, characterized by its unique substitution pattern involving both ethoxy and aminomethyl groups on a dimethylated butyl backbone. The presence of these functional groups imparts distinct chemical properties, making it a candidate for various applications in drug development and industrial chemical synthesis.

The molecular formula of CAS No. 1592791-12-2 can be expressed as C₈H₁₇N₁O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The structural arrangement of the ethoxy group at the 1-position and the aminomethyl group at the 3-position creates a chiral center, which may influence its stereochemical behavior and biological activity. This feature is particularly relevant in pharmaceutical research, where enantiomeric purity can significantly impact the efficacy and safety of drug candidates.

In recent years, there has been growing interest in the development of novel compounds with nitrogen-containing heterocycles for their potential therapeutic applications. CAS No. 1592791-12-2, with its N-substituted alcohol framework, aligns with this trend. Researchers have been exploring its utility as an intermediate in the synthesis of more complex molecules, including those with pharmacological relevance. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and interacting with biological targets.

The synthesis of CAS No. 1592791-12-2 involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The dimethylation at the 2-position introduces steric hindrance, which can influence subsequent functionalization reactions. Advances in catalytic methods have enabled more efficient routes to this compound, reducing the need for harsh reagents and minimizing byproduct formation. Such improvements are critical for scaling up production while maintaining cost-effectiveness.

Beyond its synthetic value, CAS No. 1592791-12-2 has shown promise in preliminary biological assays. Studies have indicated that certain analogs exhibit inhibitory effects on specific enzymes implicated in metabolic disorders and inflammatory pathways. The aminomethyl group provides a handle for further derivatization, allowing chemists to fine-tune properties such as solubility and binding affinity. This flexibility makes it a valuable scaffold for medicinal chemists seeking to develop new therapeutic agents.

The industrial relevance of CAS No. 1592791-12-2 extends beyond pharmaceuticals into specialty chemicals and material science. Its unique structure allows for applications in polymer modification and as an additive in industrial processes where controlled reactivity is desired. For example, it has been explored as a precursor in the synthesis of functionalized polymers that exhibit enhanced thermal stability or biodegradability.

In conclusion, CAS No. 1592791-12-2 (2-butanol, 3-(aminomethyl)-1-ethoxy-2,3-dimethyl) represents a fascinating compound with diverse potential applications. Its complex architecture and functional groups make it a versatile building block for both academic research and industrial innovation. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand, further solidifying its importance in modern chemistry.